Cas no 112464-88-7 (1,4-Dibromo-2-fluorobutane)

1,4-Dibromo-2-fluorobutane (C₄H₇Br₂F) is a halogenated alkane featuring both bromine and fluorine substituents, offering unique reactivity for synthetic applications. Its bifunctional structure, with bromine atoms at the terminal positions and a fluorine at the secondary carbon, makes it a versatile intermediate in organic synthesis, particularly for nucleophilic substitution and cross-coupling reactions. The presence of fluorine enhances its stability and influences electronic properties, while the bromine groups facilitate further functionalization. This compound is commonly employed in the preparation of fluorinated polymers, pharmaceuticals, and agrochemicals. Its balanced reactivity and stability make it a valuable building block for researchers seeking to introduce fluorinated segments into complex molecular frameworks.

1,4-Dibromo-2-fluorobutane structure

Product Name:1,4-Dibromo-2-fluorobutane

CAS No:112464-88-7

MF:C₄H₇Br₂F

MW:233.90478348732

CID:2881489

PubChem ID:57471283

Update Time:2025-06-14

1,4-Dibromo-2-fluorobutane Chemical and Physical Properties

Names and Identifiers

- 1,4-dibromo-2-fluorobutane
- 1,4-dibromo-2-fluoro-butane
- 1,4-Dibromo-2-fluorobutane
- Inchi： 1S/C4H7Br2F/c5-2-1-4(7)3-6/h4H,1-3H2
- InChI Key： BMCLXWHPEBSQRQ-UHFFFAOYSA-N
- SMILES： BrCC(CCBr)F

Computed Properties

Exact Mass: 233.88780g/mol
Monoisotopic Mass: 231.88985g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 40.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 0

1,4-Dibromo-2-fluorobutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D426568-500mg	1,4-Dibromo-2-fluorobutane	112464-88-7		500mg	$316.00	2023-05-18
TRC	D426568-1g	1,4-Dibromo-2-fluorobutane	112464-88-7		1g	$ 485.00	2022-06-05
TRC	D426568-2.5g	1,4-Dibromo-2-fluorobutane	112464-88-7		2.5g	$ 800.00	2023-09-07
TRC	D426568-5g	1,4-Dibromo-2-fluorobutane	112464-88-7		5g	$2463.00	2023-05-18
TRC	D426568-1000mg	1,4-Dibromo-2-fluorobutane	112464-88-7		1g	$586.00	2023-05-18
1PlusChem	1P01SYS2-50mg	1,4-Dibromo-2-fluorobutane	112464-88-7	95%	50mg	$335.00	2023-12-26
1PlusChem	1P01SYS2-100mg	1,4-Dibromo-2-fluorobutane	112464-88-7	95%	100mg	$485.00	2023-12-26
1PlusChem	1P01SYS2-250mg	1,4-Dibromo-2-fluorobutane	112464-88-7	95%	250mg	$664.00	2023-12-26
1PlusChem	1P01SYS2-500mg	1,4-Dibromo-2-fluorobutane	112464-88-7	95%	500mg	$1012.00	2023-12-26
1PlusChem	1P01SYS2-1g	1,4-Dibromo-2-fluorobutane	112464-88-7	95%	1g	$1281.00	2023-12-26

1,4-Dibromo-2-fluorobutane Related Literature

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4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,4-Dibromo-2-fluorobutane

Recent Advances in the Application of 1,4-Dibromo-2-fluorobutane (CAS: 112464-88-7) in Chemical Biology and Pharmaceutical Research

1,4-Dibromo-2-fluorobutane (CAS: 112464-88-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and potential for diverse functionalization. Recent studies have highlighted its utility in the synthesis of complex molecules, drug discovery, and materials science. This research briefing provides an overview of the latest advancements involving this compound, focusing on its applications, mechanisms, and future prospects.

In the context of drug discovery, 1,4-Dibromo-2-fluorobutane has been employed as a key intermediate in the synthesis of fluorinated analogs of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel fluorinated kinase inhibitors, which exhibited enhanced metabolic stability and improved binding affinity compared to their non-fluorinated counterparts. The presence of fluorine atoms in the final compounds was shown to significantly influence their pharmacokinetic properties, underscoring the importance of fluorinated intermediates like 1,4-Dibromo-2-fluorobutane.

Another notable application of 1,4-Dibromo-2-fluorobutane lies in materials science, particularly in the synthesis of fluorinated polymers. Research conducted at MIT in 2024 revealed that this compound could serve as a precursor for the development of high-performance fluorinated elastomers with superior chemical resistance and thermal stability. The study emphasized the role of the fluorine atom in modulating the polymer's properties, opening new avenues for industrial applications in harsh environments.

Mechanistic studies have also shed light on the reactivity of 1,4-Dibromo-2-fluorobutane in various chemical transformations. A recent publication in Organic Letters (2024) detailed its behavior in nucleophilic substitution reactions, demonstrating that the fluorine atom significantly influences the regioselectivity of the reaction. This finding has important implications for the design of synthetic routes involving this compound, particularly in the context of asymmetric synthesis.

Looking ahead, researchers are exploring the potential of 1,4-Dibromo-2-fluorobutane in emerging areas such as targeted drug delivery and bioorthogonal chemistry. Preliminary results from a 2024 study suggest that fluorinated linkers derived from this compound could enhance the stability and specificity of antibody-drug conjugates (ADCs), addressing some of the challenges associated with current ADC technologies. These developments highlight the growing importance of fluorinated building blocks in modern pharmaceutical research.

In conclusion, 1,4-Dibromo-2-fluorobutane (CAS: 112464-88-7) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique properties and versatility make it an invaluable tool for scientists working in drug discovery, materials science, and beyond. As research in these areas progresses, we can expect to see even more innovative applications of this compound in the coming years.